Cas no 851808-55-4 (1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851808-55-4
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6449077
• Update Time: 2025-07-09

1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (2-ethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, [4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](2-ethoxyphenyl)-

• Inchi： 1S/C19H19N3O4S/c1-2-26-17-9-4-3-8-16(17)18(23)21-11-10-20-19(21)27-13-14-6-5-7-15(12-14)22(24)25/h3-9,12H,2,10-11,13H2,1H3
• InChI Key： ZPCSRHQXFVPMSK-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(C1=CC=CC=C1OCC)=O

Additional information on 1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(2-Ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole: A Comprehensive Overview

The compound with CAS No. 851808-55-4, known as 1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug design. The structure of this molecule is characterized by the presence of an imidazole ring, a 2-ethoxybenzoyl group, and a (3-nitrophenyl)methylsulfanyl substituent. These functional groups contribute to its unique chemical properties and biological interactions.

Imidazole derivatives have been extensively researched due to their ability to act as ligands in metalloenzyme inhibition and their role in the development of antiviral, anticancer, and antimicrobial agents. The inclusion of a 2-ethoxybenzoyl group in this compound introduces additional electronic and steric effects, potentially enhancing its binding affinity to target proteins. Similarly, the (3-nitrophenyl)methylsulfanyl group adds complexity to the molecule's structure, which may influence its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular weight, purity, and structural integrity. Furthermore, computational modeling approaches have been employed to predict the compound's interaction with various biological targets, offering valuable information for its potential therapeutic applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and cellular toxicity. For instance, research indicates that it exhibits moderate inhibitory effects on certain proteases involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models such as cancer and neurodegenerative disorders.

The synthesis of 1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of reaction conditions has been a key area of focus to improve yield and purity. Recent advancements in catalytic systems have enabled more efficient synthesis routes, reducing production costs and environmental impact.

From an environmental perspective, the degradation pathways of this compound under various conditions have been studied to assess its eco-toxicological profile. Results suggest that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. These findings are crucial for understanding its persistence in natural ecosystems and guiding responsible disposal practices.

In conclusion, 1-(2-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a valuable addition to the library of imidazole derivatives with potential applications in drug discovery and materials science. Continued research into its chemical properties, biological activities, and environmental fate will undoubtedly shed more light on its full potential as a therapeutic agent or industrial material.